Cas no 72943-20-5 (1-Propanesulfonic acid,3-(phenylamino)-)
72943-20-5 structure
Product Name:1-Propanesulfonic acid,3-(phenylamino)-
CAS No:72943-20-5
MF:C9H13NO3S
MW:215.269421339035
CID:569139
PubChem ID:3018384
Update Time:2025-04-19
1-Propanesulfonic acid,3-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid,3-(phenylamino)-
- 3-anilinopropane-1-sulfonic acid
- 3-anilinopropanesulphonic acid
- 3-(phenylamino)propane-1-sulfonic acid
- 3-anilino-1-propanesulfonic acid
- SCHEMBL246721
- NS00060066
- AKOS024333984
- EINECS 277-117-0
- (3-sulfopropyl)aniline
- 72943-20-5
- DTXSID90993715
-
- Inchi: 1S/C9H13NO3S/c11-14(12,13)8-4-7-10-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,11,12,13)
- InChI Key: NYLUYMWPXIIXDX-UHFFFAOYSA-N
- SMILES: S(CCCNC1C=CC=CC=1)(=O)(=O)O
Computed Properties
- Exact Mass: 215.06169
- Monoisotopic Mass: 215.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.341
- Refractive Index: 1.596
- PSA: 66.4
1-Propanesulfonic acid,3-(phenylamino)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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